Cas no 4930-92-1 (3-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)-[1,2,4]triazolo[4,3-a]pyridine)

3-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)-[1,2,4]triazolo[4,3-a]pyridine structure
4930-92-1 structure
Product Name:3-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)-[1,2,4]triazolo[4,3-a]pyridine
CAS No:4930-92-1
MF:C13H10N6
MW:250.258700847626
CID:1533082
PubChem ID:255202
Update Time:2025-04-21

3-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)-[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)-[1,2,4]triazolo[4,3-a]pyridine
    • CTK4J1243
    • Di-&lt
    • 3-s-triazolo&lt
    • 4,3-a&gt
    • pyridyl&gt
    • -methan
    • NSC80523
    • AC1L5RWN
    • 3,3'-methanediyl-bis-[1,2,4]triazolo[4,3-a]pyridine
    • AC1Q4YIV
    • 3,3'-methanediylbis([1,2,4]triazolo[4,3-a]pyridine)
    • MLS000055038
    • Enamine_001249
    • AC1Q28LU
    • CTK4J1243; Di-< 3-s-triazolo< 4,3-a> pyridyl> -methan; NSC80523; AC1L5RWN; 3,3'-methanediyl-bis-[1,2,4]triazolo[4,3-a]pyridine; AC1Q4YIV; 3,3'-methanediylbis([1,2,4]triazolo[4,3-a]pyridine); MLS000055038; Enamine_001249; AC1Q28LU;
    • NSC-80523
    • SR-01000028925-1
    • Bis([1,2,4]triazolo[4,3-a]pyridin-3-yl)methane
    • SR-01000028925
    • HFFOEWOEDWOWKD-UHFFFAOYSA-N
    • CHEBI:117122
    • HMS1397I17
    • CHEMBL1328180
    • AKOS001013660
    • Cl-4430
    • 4930-92-1
    • 3-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)[1,2,4]triazolo[4,3-a]pyridine
    • HMS2495E19
    • DTXSID00292145
    • Q27203750
    • Z56788835
    • SMR000065850
    • Inchi: 1S/C13H10N6/c1-3-7-18-10(5-1)14-16-12(18)9-13-17-15-11-6-2-4-8-19(11)13/h1-8H,9H2
    • InChI Key: HFFOEWOEDWOWKD-UHFFFAOYSA-N
    • SMILES: N12C=CC=CC1=NN=C2CC1=NN=C2C=CC=CN12

Computed Properties

  • Exact Mass: 250.0969
  • Monoisotopic Mass: 250.097
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 60.4Ų

Experimental Properties

  • Density: 1.48
  • Refractive Index: 1.806
  • PSA: 60.38
  • LogP: 1.36280
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